Cas no 2060033-95-4 (ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone)

• Product Name: ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone
• CAS No: 2060033-95-4
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• MDL: MFCD30345454
• CID: 5237448
• PubChem ID: 137701755
• Update Time: 2025-06-30

ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone

• MDL： MFCD30345454
• Inchi： 1S/C6H9N3OS/c1-2-11(7,10)6-8-4-3-5-9-6/h3-5,7H,2H2,1H3
• InChI Key： SRIOIVDGTNTXRP-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC=N1)(=O)(=N)CC

Additional information on ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone

Professional Introduction to Ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone (CAS No. 2060033-95-4)

Ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone (CAS No. 2060033-95-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has opened new avenues for exploration in drug discovery and molecular medicine. The presence of multiple functional groups, including an ethyl(imino) moiety and a pyrimidin-2-yl substituent, makes it a versatile scaffold for designing novel bioactive molecules.

The sulfanone core of this compound is particularly noteworthy, as sulfanones have been widely studied for their potential biological activities. These activities range from anti-inflammatory and anti-cancer properties to antimicrobial effects. The unique arrangement of atoms in ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone allows for selective interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. Ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone has emerged as a key compound in this domain due to its ability to modulate key enzymatic pathways involved in disease progression. For instance, studies have shown that this compound can interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes.

The pyrimidin-2-yl group in ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone is particularly interesting from a structural perspective. Pyrimidine derivatives are well-known for their role in nucleic acid chemistry and have been extensively used in the development of antiviral and anticancer drugs. The incorporation of this group into the sulfanone framework enhances the compound's ability to bind to biological targets with high specificity.

In addition to its structural significance, ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone has demonstrated promising pharmacokinetic properties. These properties include good solubility in both aqueous and organic solvents, which facilitates its use in various formulation strategies. Furthermore, the compound exhibits low toxicity profiles in preclinical studies, suggesting its potential for safe therapeutic applications.

The synthesis of ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic methodologies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

Ongoing research is exploring the therapeutic potential of ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone in various disease models. Preliminary findings suggest that this compound may have applications in treating neurological disorders, where it can modulate neurotransmitter activity. Additionally, its ability to inhibit certain inflammatory pathways makes it a candidate for developing anti-inflammatory agents.

The integration of computational chemistry and machine learning has further accelerated the discovery process for compounds like ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone. These computational tools allow researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. This approach not only saves time and resources but also enables the rapid identification of lead compounds for further optimization.

In conclusion, ethyl(imino)(pyrimidin-2-yl)-lambda6-sulfanone represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structure, combined with its promising biological activities, makes it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.